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Compound of Interest

Compound Name: 4-Chloro-1,1-dimethoxybutane

Cat. No.: B022782

Essential Safety and Handling Guide for 4-
Chloro-1,1-dimethoxybutane

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of 4-
Chloro-1,1-dimethoxybutane (CAS No. 29882-07-3). Adherence to these protocols is
essential for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

4-Chloro-1,1-dimethoxybutane is a flammable liquid and vapor that can cause skin and
serious eye irritation. It may also cause an allergic skin reaction and respiratory irritation.[1][2]
Strict adherence to the recommended Personal Protective Equipment (PPE) is mandatory to
prevent exposure.

Summary of Required Personal Protective Equipment
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PPE Category

Specification

Standard

Eye Protection

Tightly fitting safety goggles or
a full-face shield.

Must be compliant with OSHA
29 CFR 1910.133 or European
Standard EN166.[3]

Hand Protection

Chemical-resistant gloves.
Nitrile gloves are suitable for
splash protection. For
prolonged or direct contact,
Butyl rubber or Viton® gloves
are recommended. Given the
absence of specific
breakthrough time data for this

compound, caution is advised.

Tested according to EN 374.

Body Protection

A flame-resistant lab coat worn
over full-length clothing. For
larger quantities or splash
risks, a chemically resistant

apron is advised.

Respiratory Protection

In a well-ventilated area or
under a fume hood, respiratory
protection may not be
required. If vapors are likely to
be inhaled, a NIOSH-approved
air-purifying respirator with an
organic vapor (OV) cartridge is

necessary.

NIOSH (US) or CEN (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure

Proper handling techniques are crucial to minimize exposure and ensure safety. The following

workflow outlines the essential steps for working with 4-Chloro-1,1-dimethoxybutane.
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Operational Workflow for Handling 4-Chloro-1,1-dimethoxybutane

Preparation

Verify fume hood certification and airflow.

:

Don appropriate PPE (goggles, gloves, lab coat).

;

Ensure emergency eyewash and shower are accessible.

ChemicalHandling

Dispense chemical within the fume hood.

:

Keep container tightly sealed when not in use.

;

Avoid inhalation of vapors and direct skin/eye contact.

Post-Handling & Spill Cleanup

Decontaminate work surfaces with a suitable solvent.

:

For spills, absorb with inert material (e.g., vermiculite).

;

Collect spill cleanup materials in a sealed container for disposal.
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Disposal Decision Workflow

Waste Generated

Is the waste liquid?

No (Contaminated Solid)

Collect in 'Halogenated Collect in 'Solid
Organic Liquid Waste' Halogenated Waste'
container. container.

N[/

Seal and label container
with contents and hazard
warnings.

Contact EHS for pickup
and disposal.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 2. 4-Chloro-1,1-dimethoxybutane | C6H13CIlO2 | CID 122536 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 3. Airgas - 3MR60922 - 3M™ Acid Gas, Asbestos, Chlorine, Mold, And Silica Respirator
Cartridge/Filter For 6000/7000/FF-400 Series Respirators [airgas.com]

 To cite this document: BenchChem. [Personal protective equipment for handling 4-Chloro-
1,1-dimethoxybutane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b022782#personal-protective-equipment-for-handling-
4-chloro-1-1-dimethoxybutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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